Cas no 4163-40-0 ((2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate)

(2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate structure
4163-40-0 structure
Product Name:(2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate
CAS No:4163-40-0
MF:C34H27FO9
MW:598.571193933487
CID:2161259
Update Time:2025-07-11

(2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,6-Tetra-o-benzoyl-β-d-glucopyranosyl fluoride
    • [(2R,3r,4s,5r,6s)-3,4,5-tribenzoyloxy-6-fluoro-tetrahydropyran-2-yl]methyl benzoate
    • (3,4,5-Tribenzoyloxy-6-fluorooxan-2-yl)methyl benzoate
    • (2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate
    • Inchi: 1S/C34H27FO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2
    • InChI Key: OWVCLZCQOHOGFK-UHFFFAOYSA-N
    • SMILES: FC1C(C(C(C(COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 44
  • Rotatable Bond Count: 13
  • Complexity: 964
  • Topological Polar Surface Area: 114

Experimental Properties

  • Density: 1.36±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 702.8±60.0 °C at 760 mmHg
  • Flash Point: 364.5±27.8 °C
  • Solubility: Insuluble (8.4E-6 g/L) (25 ºC),
  • Vapor Pressure: 0.0±2.2 mmHg at 25°C

(2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate Security Information

(2R,3R,4S,5R,6S)-3,4,5-Tribenzoyloxy-6-fluoro-tetrahydropyran-2-ylmethyl benzoate Pricemore >>

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